CID 6337003
Overview
Description
CID 6337003, also known as barium aluminide, is an intermetallic compound composed of aluminum and barium in a 4:1 ratio. This compound is part of the broader category of aluminum-barium alloys, which exhibit unique properties due to the combination of these two metals. Aluminum is known for its lightweight and high strength, while barium contributes to the compound’s unique chemical and physical properties .
Preparation Methods
Synthetic Routes and Reaction Conditions
The preparation of aluminum, compd. with barium (4:1) typically involves the direct combination of high-purity aluminum and barium. The metals are melted together under an inert atmosphere to prevent oxidation. The reaction is carried out at high temperatures, often exceeding 800°C, to ensure complete alloying .
Industrial Production Methods
In industrial settings, the production of this compound may involve more sophisticated techniques such as arc melting or induction melting. These methods allow for precise control over the temperature and atmosphere, ensuring high purity and uniformity of the final product. The molten alloy is then cast into molds and allowed to cool slowly to form the desired intermetallic compound .
Chemical Reactions Analysis
Types of Reactions
CID 6337003 undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. The compound is particularly reactive with halogens, forming aluminum halides and barium halides .
Common Reagents and Conditions
Oxidation: Reacts with oxygen to form aluminum oxide and barium oxide.
Reduction: Can be reduced by strong reducing agents such as lithium aluminum hydride.
Substitution: Reacts with halogens like chlorine and bromine to form aluminum chloride and barium chloride
Major Products Formed
Oxidation: Aluminum oxide (Al₂O₃) and barium oxide (BaO).
Reduction: Aluminum and barium metals.
Substitution: Aluminum halides (e.g., AlCl₃) and barium halides (e.g., BaCl₂)
Scientific Research Applications
CID 6337003 has several applications in scientific research:
Chemistry: Used as a precursor for the synthesis of other aluminum and barium compounds.
Materials Science: Investigated for its potential use in high-strength, lightweight materials.
Electronics: Explored for its electrical conductivity properties in composite materials
Catalysis: Acts as a catalyst in certain chemical reactions due to its unique surface properties
Mechanism of Action
The mechanism of action of aluminum, compd. with barium (4:1) involves its ability to interact with various molecular targets. In catalysis, the compound provides active sites for the adsorption and transformation of reactants. In materials science, its unique crystal structure contributes to its mechanical properties, such as high strength and lightweight .
Comparison with Similar Compounds
Similar Compounds
- Aluminum nitride (AlN)
- Aluminum sulfide (Al₂S₃)
- Aluminum halides (AlX₃)
Uniqueness
Compared to other aluminum compounds, aluminum, compd. with barium (4:1) is unique due to the presence of barium, which imparts distinct chemical and physical properties. For example, the compound exhibits higher electrical conductivity and different catalytic properties compared to aluminum nitride or aluminum sulfide .
Conclusion
CID 6337003 is a versatile intermetallic compound with a wide range of applications in scientific research and industry. Its unique properties, derived from the combination of aluminum and barium, make it a valuable material for various advanced applications.
Properties
InChI |
InChI=1S/4Al.Ba |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CNMLKYRHFLUEAL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[Al].[Al].[Al].[Al].[Ba] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
Al4Ba |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID8065292 |
Source
|
| Record name | Aluminum, compd. with barium (4:1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID8065292 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
245.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
12253-23-5 |
Source
|
| Record name | Aluminum, compd. with barium (4:1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID8065292 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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